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Compound of Interest

Compound Name: Methyl piperazine-1-carboxylate

Cat. No.: B041395 Get Quote

This document provides immediate safety, handling, and disposal protocols for Methyl
piperazine-1-carboxylate, tailored for researchers, scientists, and drug development

professionals.

Chemical Identifier:

Property Value

Chemical Name Methyl piperazine-1-carboxylate

Molecular Formula C₆H₁₂N₂O₂

CAS Number 50606-31-0

Molecular Weight 144.17 g/mol [1]

Appearance Solid[2]

Primary Hazards
Corrosive, Causes severe skin burns and eye

damage[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling Methyl piperazine-1-carboxylate.
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Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that is tested and approved under government

standards such as NIOSH (US) or EN 166 (EU)

[3].

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile rubber). Inspect gloves before use and

use proper removal techniques to avoid skin

contact. Wear a lab coat or impervious clothing

to prevent skin exposure[3][4]. A complete suit

protecting against chemicals may be necessary

depending on the scale of work[4][5].

Respiratory Protection

Typically not required for handling small

quantities in a well-ventilated area or a chemical

fume hood[3]. For larger quantities, nuisance

exposures, or if vapors/aerosols are generated,

use a NIOSH-approved respirator with

appropriate cartridges (e.g., OV/AG or ABEK)[3]

[5].

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the essential steps for the safe handling of Methyl piperazine-1-
carboxylate from receipt to disposal.

Preparation and Inspection:

Ensure a safety shower and eyewash station are readily accessible and in good working

order[6].

Verify that the work area, preferably a chemical fume hood, is clean and operational.

Inspect all PPE for integrity before use.

Handling the Chemical:
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Work within a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure[7].

Avoid direct contact with the skin, eyes, and clothing[7].

Ground/bond container and receiving equipment to prevent static discharge, especially

when transferring large quantities[8].

Use only non-sparking tools[8].

Storage:

Store in a cool, dry, and well-ventilated place[3].

Keep the container tightly closed to prevent contamination and reaction with moisture[3]

[8].

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.

Accidental Release Measures:

In case of a spill, evacuate the area.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

suitable, closed container for disposal[7].

For larger spills, contain the spill and prevent it from entering drains[7].

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention[3][7].

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention[7].

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, including under the

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention[7]

[8].

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[3][7].

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company[3]. Do not dispose of it in the environment.

Contaminated Packaging: Dispose of as unused product in a suitable, closed container[5].

Contaminated PPE: Contaminated gloves and other disposable PPE should be placed in a

sealed bag and disposed of as chemical waste[3].

Experimental Workflow
The following diagram illustrates the standard workflow for handling Methyl piperazine-1-
carboxylate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl piperazine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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